2-(4-bromo-3-methylphenoxy)-N-(5-chloro-2-methylphenyl)acetamide

• IUPAC Name: 2-(4-bromo-3-methylphenoxy)-N-(5-chloro-2-methylphenyl)acetamide
• InChI: InChI=1S/C16H15BrClNO2/c1-10-3-4-12(18)8-15(10)19-16(20)9-21-13-5-6-14(17)11(2)7-13/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key: CWUNWXCLFJASPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)COC2=CC(=C(C=C2)Br)C
• Molecular Formula: C16H15BrClNO2
• Molecular Weight: 368.7 g/mol

Description

2-(4-bromo-3-methylphenoxy)-N-(5-chloro-2-methylphenyl)acetamide is a chemical compound that belongs to the class of acetamides. It is a potential drug candidate that has been studied for its various pharmacological activities. The compound has been synthesized using various methods and has been tested for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-(4-bromo-3-methylphenoxy)-N-(5-chloro-2-methylphenyl)acetamide is not well understood. However, it has been suggested that the compound may exert its pharmacological activities by inhibiting certain enzymes or signaling pathways. For example, it has been reported that the compound may inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins, leading to its anti-inflammatory and analgesic activities.
Biochemical and Physiological Effects
2-(4-bromo-3-methylphenoxy)-N-(5-chloro-2-methylphenyl)acetamide has been shown to have various biochemical and physiological effects. The compound has been reported to inhibit the growth of cancer cells, including breast cancer cells, through the induction of apoptosis. It has also been shown to have antifungal activity against Candida albicans. In addition, the compound has been reported to have anti-inflammatory and analgesic activities, which may be attributed to its inhibition of COX enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-bromo-3-methylphenoxy)-N-(5-chloro-2-methylphenyl)acetamide in lab experiments include its potential as a drug candidate for various pharmacological activities, its availability for purchase, and its relatively low cost. However, the limitations of using the compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 2-(4-bromo-3-methylphenoxy)-N-(5-chloro-2-methylphenyl)acetamide. One direction is to further investigate the mechanism of action of the compound and its potential targets. Another direction is to study the compound's pharmacokinetics and toxicity in animal models. Additionally, the compound's potential as a drug candidate for various diseases, including cancer and fungal infections, should be further explored. Finally, the development of new synthetic methods for the compound may also be a direction for future research.
Conclusion
In conclusion, 2-(4-bromo-3-methylphenoxy)-N-(5-chloro-2-methylphenyl)acetamide is a potential drug candidate that has been studied for its various pharmacological activities. The compound has been synthesized using various methods and has been tested for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Further research is needed to fully understand the potential of this compound as a drug candidate for various diseases.

Scientific Research Applications

2-(4-bromo-3-methylphenoxy)-N-(5-chloro-2-methylphenyl)acetamide has been studied for its various pharmacological activities. The compound has been tested for its anticancer, antifungal, and anti-inflammatory activities. It has also been studied for its potential use as an analgesic and antipyretic agent. The compound has shown promising results in various in vitro and in vivo studies.